4-(5-Bromofuran-2-yl)-6-chloro-2-methylpyrimidine
Overview
Description
4-(5-Bromofuran-2-yl)-6-chloro-2-methylpyrimidine is a synthetic organic compound that has been studied extensively in the fields of biochemistry, physiology, and pharmacology. This compound has a wide range of applications, from drug development to research in the field of drug delivery systems. It has been used in the development of novel drugs, and its unique properties make it a valuable tool for scientists.
Mechanism of Action
The mechanism of action of 4-(5-Bromofuran-2-yl)-6-chloro-2-methylpyrimidine is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other substances in the body. By inhibiting this enzyme, the compound can reduce the metabolism of drugs and other substances, allowing them to remain active in the body for longer periods of time.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other substances in the body. Additionally, it has been found to have anti-inflammatory and anti-cancer properties, as well as to modulate the activity of certain neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of 4-(5-Bromofuran-2-yl)-6-chloro-2-methylpyrimidine in laboratory experiments has several advantages and limitations. One of the major advantages of this compound is its ability to modulate the activity of certain enzymes and neurotransmitters, which makes it a valuable tool for studying the effects of drugs and other substances on the body. Additionally, it is relatively inexpensive and easy to synthesize, making it a cost-effective option for laboratory studies. However, the compound has a relatively short half-life, which can limit its effectiveness in certain experiments.
Future Directions
The potential future directions for 4-(5-Bromofuran-2-yl)-6-chloro-2-methylpyrimidine are numerous. One potential direction is the development of new drugs using this compound as a starting material. Additionally, the compound could be used to study the effects of drugs and other substances on the body, as well as to develop new drug delivery systems. Additionally, it could be used to develop new methods for synthesizing other compounds, as well as to study the biochemical and physiological effects of other compounds. Finally, it could be used to develop new methods of drug targeting and delivery, as well as to study the effects of drugs on the body.
Scientific Research Applications
4-(5-Bromofuran-2-yl)-6-chloro-2-methylpyrimidine has been used extensively in scientific research. One of the most important applications of this compound is in the development of novel drugs. It has been used in the design of new drugs that target specific diseases, such as cancer. Additionally, this compound has been used in the study of drug delivery systems, as it can be used to modify the properties of drugs to make them more effective and to reduce their side effects.
Properties
IUPAC Name |
4-(5-bromofuran-2-yl)-6-chloro-2-methylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrClN2O/c1-5-12-6(4-9(11)13-5)7-2-3-8(10)14-7/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAAGJUANXCINOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)C2=CC=C(O2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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